Cas no 70437-02-4 (2-Propyn-1-ol, 3-(2-quinolinyl)-)

2-Propyn-1-ol, 3-(2-quinolinyl)- structure
70437-02-4 structure
Product Name:2-Propyn-1-ol, 3-(2-quinolinyl)-
CAS No:70437-02-4
MF:C12H9NO
MW:183.205962896347
CID:547239
PubChem ID:13161774
Update Time:2025-04-19

2-Propyn-1-ol, 3-(2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-ol, 3-(2-quinolinyl)-
    • 3-quinolin-2-ylprop-2-yn-1-ol
    • 3-(Quinolin-2-yl)prop-2-yn-1-ol
    • CHEMBL2436469
    • 70437-02-4
    • AKOS040815956
    • DTXSID30523550
    • F2167-5432
    • Inchi: 1S/C12H9NO/c14-9-3-5-11-8-7-10-4-1-2-6-12(10)13-11/h1-2,4,6-8,14H,9H2
    • InChI Key: WHCWNQQNHXIOJL-UHFFFAOYSA-N
    • SMILES: OCC#CC1=CC=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 183.06847
  • Monoisotopic Mass: 183.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12

2-Propyn-1-ol, 3-(2-quinolinyl)- Related Literature

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